1-(2-Pyrimidyl)piperazine hydrochloride
Overview
Description
1-(2-Pyrimidyl)piperazine hydrochloride is a useful research compound. Its molecular formula is C8H13ClN4 and its molecular weight is 200.67 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >35.6 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Piperazines in Peptide Derivatization
- Piperazine-based derivatives, including 1-(2-Pyrimidyl)piperazine, have been used for the derivatization of carboxyl groups on peptides. This process enhances ionization efficiency, which is crucial in mass spectrometry, particularly in proteome analysis (Qiao et al., 2011).
Pharmacological Properties
- A study focusing on naphthylpiperazines and tetralylpiperazines, which includes derivatives of 1-(2-Pyrimidyl)piperazine, revealed various pharmacological properties. These derivatives have shown potential as neuroleptic agents, demonstrating significant effects on the central nervous system (Červená et al., 1975).
HIV-1 Reverse Transcriptase Inhibition
- Analogues of 1-(2-Pyrimidyl)piperazine have been synthesized and evaluated for their ability to inhibit HIV-1 reverse transcriptase, an important target in HIV treatment (Romero et al., 1994).
Anticonflict Test in Rats
- In a study exploring the effects of buspirone and its metabolite 1-(2-Pyrimidyl)piperazine, it was found that these compounds have anticonflict effects in rats, suggesting an alpha 2-adrenoceptor antagonist mechanism (Gower & Tricklebank, 1988).
Derivatives as Potential Antianxiety Agents
- Twenty-eight derivatives of 1-(2-Pyrimidinyl)piperazine have been prepared as potential antianxiety, antidepressant, and antipsychotic agents (Becker, 2008).
Structural Studies of Pyrido[1,2-c]pyrimidine Derivatives
- Piperazine derivatives with pyrido[1,2-c]pyrimidine imide moiety, including 1-(2-Pyrimidyl)piperazine, have been synthesized and analyzed for their selectivity to 5-HT1A receptors, which are important in neuropsychopharmacology (Pisklak et al., 2008).
Mechanism of Action
Target of Action
It is known that piperazine derivatives, to which 1-(2-pyrimidyl)piperazine hydrochloride belongs, often interact with gaba receptors .
Mode of Action
Piperazine derivatives are known to act as gaba receptor agonists . They bind directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings .
Biochemical Pathways
It is known that gaba receptor agonists generally affect the gabaergic system, which plays a crucial role in the central nervous system’s inhibitory functions .
Pharmacokinetics
It is known that the compound is a metabolite of buspirone , suggesting that it may share similar pharmacokinetic properties.
Result of Action
As a gaba receptor agonist, it may cause hyperpolarization of nerve endings, resulting in flaccid paralysis .
Biochemical Analysis
Biochemical Properties
1-(2-Pyrimidyl)piperazine hydrochloride is known to interact with various enzymes and proteins. It is known to act as an antagonist of the α2-adrenergic receptor . The nature of these interactions involves binding to the active sites of these biomolecules, altering their conformation and modulating their activity .
Cellular Effects
The effects of this compound on cells are primarily related to its influence on cell signaling pathways. By acting as an antagonist of the α2-adrenergic receptor, it can modulate the signaling pathways associated with this receptor, potentially influencing gene expression and cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules such as the α2-adrenergic receptor . This binding can lead to changes in gene expression and enzyme activity, thereby influencing cellular function .
Metabolic Pathways
This compound is involved in metabolic pathways as a metabolite of buspirone . It may interact with enzymes or cofactors involved in these pathways, potentially affecting metabolic flux or metabolite levels .
Properties
IUPAC Name |
2-piperazin-1-ylpyrimidine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4.ClH/c1-2-10-8(11-3-1)12-6-4-9-5-7-12;/h1-3,9H,4-7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWJLHLTVRVTJGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC=CC=N2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10384767 | |
Record name | 1-(2-pyrimidyl)piperazine hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10384767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>35.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID11532891 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
94021-22-4, 78069-54-2 | |
Record name | Pyrimidine, 2-(1-piperazinyl)-, hydrochloride (1:2) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=94021-22-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-pyrimidyl)piperazine hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10384767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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